3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-[4-(propan-2-yloxy)phenyl]-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C25H30N2O5S
• Molecular Weight: 470.6 g/mol
• IUPAC Name: 4-hydroxy-1-(3-morpholin-4-ylpropyl)-2-(4-propan-2-yloxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C25H30N2O5S/c1-17(2)32-19-8-6-18(7-9-19)22-21(23(28)20-5-3-16-33-20)24(29)25(30)27(22)11-4-10-26-12-14-31-15-13-26/h3,5-9,16-17,22,29H,4,10-15H2,1-2H3
• Standard InChI Key: RDSVFQLJTLSITK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)C4=CC=CS4

Introduction

3-Hydroxy-1-[3-(morpholin-4-yl)propyl]-5-[4-(propan-2-yloxy)phenyl]-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one is a complex organic compound belonging to the class of pyrrolidone derivatives. It is characterized by its diverse functional groups, including hydroxy, morpholinyl, and thiophenyl moieties, which contribute to its potential biological activities and applications in medicinal chemistry and drug development.

Synthesis and Chemical Reactions

The synthesis of 3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-[4-(propan-2-yloxy)phenyl]-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one involves several steps, often requiring precise control over reaction conditions such as temperature and solvent choice. The compound can undergo various chemical reactions, which are influenced by its functional groups and structural features.

Biological Activities and Applications

This compound is of interest in medicinal chemistry due to its potential biological activities. It may interact with enzymes or receptors, modulating their activity and influencing biochemical pathways relevant to therapeutic applications. Further studies are needed to elucidate these mechanisms in detail.

Comparison with Similar Compounds

Similar compounds, such as 4-benzoyl-3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-[4-(propan-2-yl)phenyl]-2,5-dihydro-1H-pyrrol-2-one, also exhibit diverse biological activities due to their unique structural features. These compounds are studied for their potential in drug development and materials science.

Research Findings and Future Directions

Research on 3-hydroxy-1-[3-(morpholin-4-yl)propyl]-5-[4-(propan-2-yloxy)phenyl]-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one is ongoing, with a focus on understanding its interactions with biological targets and optimizing its structure for therapeutic applications. Spectroscopic methods like NMR and IR are used to analyze its physical state and purity.